Cas no 1619991-24-0 (N-(Azetidin-3-yl)-N-methylmethanesulfonamide; trifluoroacetic acid)

• Product Name: N-(Azetidin-3-yl)-N-methylmethanesulfonamide; trifluoroacetic acid
• CAS No: 1619991-24-0
• MF: C₇H₁₃F₃N₂O₄S
• MW: 278.249331235886
• MDL: MFCD30471673
• CID: 4609370
• Update Time: 2025-10-23

N-(Azetidin-3-yl)-N-methylmethanesulfonamide; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• N-(azetidin-3-yl)-N-methylmethanesulfonamide; trifluoroacetic acid
• N-(Azetidin-3-yl)-N-methylmethanesulfonamide 2,2,2-trifluoroacetate
• Methanesulfonamide, N-3-azetidinyl-N-methyl-, 2,2,2-trifluoroacetate (1:1)
• SB10749
• N-(Azetidin-3-yl)-N-methylmethanesulfonamide TFA
• N-(Azetidin-3-yl)-N-methylmethanesulfonamide trifluoroacetic acid
• N-(Azetidin-3-yl)-n-methylmethanesulfonamide, trifluoroacetic acid
• N-(azetidin-3-yl)-N-methylmethanesulfo
• N-(Azetidin-3-yl)-N-methylmethanesulfonamide; trifluoroacetic acid

• MDL： MFCD30471673
• Inchi： 1S/C5H12N2O2S.C2HF3O2/c1-7(10(2,8)9)5-3-6-4-5;3-2(4,5)1(6)7/h5-6H,3-4H2,1-2H3;(H,6,7)
• InChI Key： GZZBNCRKZQXKBB-UHFFFAOYSA-N
• SMILES： S(C)(N(C)C1CNC1)(=O)=O.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 278.05481256 g/mol
• Monoisotopic Mass: 278.05481256 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.1
• Molecular Weight: 278.25

Additional information on N-(Azetidin-3-yl)-N-methylmethanesulfonamide; trifluoroacetic acid

N-(Azetidin-3-yl)-N-methylmethanesulfonamide; Trifluoroacetic Acid: A Comprehensive Overview

The compound with CAS No. 1619991-24-0, commonly referred to as N-(Azetidin-3-yl)-N-methylmethanesulfonamide; Trifluoroacetic Acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural properties and its potential applications in advanced chemical processes.

N-(Azetidin-3-yl)-N-methylmethanesulfonamide is a derivative of methanesulfonamide, a class of compounds known for their stability and reactivity in various chemical reactions. The azetidine ring, a four-membered cyclic amine, introduces additional complexity to the molecule, enhancing its versatility in synthetic chemistry. The presence of trifluoroacetic acid (TFA), a strong acid commonly used as a catalyst or solvent in organic reactions, further underscores the compound's role in facilitating intricate chemical transformations.

Recent studies have highlighted the importance of azetidine-containing compounds in drug discovery and development. The compact structure of azetidine allows for unique stereochemical interactions, making it a valuable component in the design of bioactive molecules. For instance, researchers have explored the use of N-(Azetidin-3-yl)-N-methylmethanesulfonamide as a precursor in the synthesis of peptide analogs and other bioactive agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of azetidine derivatives. Advanced techniques such as ring-closing metathesis and nucleophilic substitution have been employed to achieve high yields and purity levels. The incorporation of trifluoroacetic acid ensures optimal reaction conditions, particularly in acidic environments where TFA acts as both a catalyst and a stabilizing agent.

In terms of applications, N-(Azetidin-3-yl)-N-methylmethanesulfonamide; Trifluoroacetic Acid has found utility in the synthesis of complex organic molecules, including those with potential pharmacological activity. Its role as an intermediate in peptide synthesis has been particularly significant, enabling the construction of intricate molecular architectures with high precision.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have revealed key insights into its electronic structure and reactivity patterns, paving the way for novel synthetic strategies. For example, density functional theory (DFT) calculations have been used to predict the compound's behavior under various reaction conditions, providing valuable guidance for experimental chemists.

The integration of trifluoroacetic acid into this compound's structure has also opened new avenues for its application in catalytic processes. TFA's ability to stabilize transition states and intermediates makes it an ideal component for promoting efficient chemical transformations. This has led to its use in asymmetric catalysis and enantioselective synthesis, areas where precise control over molecular geometry is critical.

Looking ahead, the continued exploration of N-(Azetidin-3-yl)-N-methylmethanesulfonamide; Trifluoroacetic Acid holds promise for breakthroughs in both academic research and industrial applications. Its unique combination of structural features and functional groups positions it as a valuable tool in the chemist's arsenal for creating innovative materials and compounds.